Cas no 1542786-03-7 (2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol)

• Product Name: 2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol
• CAS No: 1542786-03-7
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6120428
• PubChem ID: 82607097
• Update Time: 2025-10-29

2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol
• EN300-1745267
• 1542786-03-7
• 2-(methylamino)-1-[3-(methylsulfanyl)phenyl]ethan-1-ol

• Inchi： 1S/C10H15NOS/c1-11-7-10(12)8-4-3-5-9(6-8)13-2/h3-6,10-12H,7H2,1-2H3
• InChI Key： MUDGENZETMLDIC-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(CNC)O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol

Introduction to 2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol (CAS No: 1542786-03-7)

2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol, identified by its CAS number 1542786-03-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic and heterocyclic framework, has garnered attention due to its structural versatility and potential biological activity. The presence of both methylamino and methylsulfanyl functional groups makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The chemical structure of 2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol consists of a phenyl ring substituted at the 3-position with a methylsulfanyl group (-SCH₃) and an ethyl chain terminated with a methylamino group (-NHCH₃). This arrangement creates a molecule with distinct electronic and steric properties, which can be exploited in the design of novel therapeutic agents. The methylamino moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such compounds. Studies utilizing molecular docking simulations have suggested that 2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing small-molecule modulators for chronic inflammatory diseases, where targeted inhibition can lead to reduced side effects compared to traditional non-selective anti-inflammatory agents.

The synthesis of 2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol presents an interesting challenge due to the need for regioselective functionalization of the aromatic ring. Traditional synthetic routes often involve multi-step processes, including nucleophilic substitution reactions and protection-deprotection strategies. However, recent methodologies have focused on catalytic approaches that streamline these transformations, reducing both reaction times and waste generation. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the phenyl backbone efficiently, while palladium-catalyzed amination reactions have facilitated the introduction of the methylamino group.

In the realm of medicinal chemistry, the exploration of sulfur-containing heterocycles has yielded compounds with diverse pharmacological profiles. The methylsulfanyl group in 2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol not only contributes to the molecule's lipophilicity but also participates in hydrogen bonding interactions, which are crucial for binding affinity. This dual functionality makes it an attractive scaffold for designing molecules that can interact with multiple targets simultaneously, a strategy known as polypharmacology. Such an approach has shown promise in treating complex diseases where multiple pathways are involved.

Preclinical studies have begun to uncover the potential therapeutic applications of derivatives structurally related to 2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol. For example, analogs with modified substitution patterns on the phenyl ring have demonstrated efficacy in models of pain management and neurodegeneration. These findings underscore the importance of fine-tuning molecular structure to optimize biological activity. Additionally, the compound's solubility profile has been improved through conformational analysis, ensuring better bioavailability in vivo.

The role of computational modeling in drug design has been instrumental in guiding synthetic efforts toward more active derivatives. Quantum mechanical calculations have provided insights into the electronic properties of 2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol, helping chemists predict how modifications might affect its interaction with biological targets. Furthermore, machine learning algorithms have been trained on large datasets of bioactive molecules to identify structural features that correlate with therapeutic efficacy. These tools are now routinely integrated into virtual screening pipelines, accelerating the discovery process.

The environmental impact of chemical synthesis is also a growing consideration in pharmaceutical research. Green chemistry principles have led to innovations such as solvent-free reactions and biocatalytic processes that minimize hazardous waste. In the case of 2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol, efforts are underway to develop sustainable synthetic routes that align with these principles while maintaining high yields and purity standards. Such initiatives not only reduce costs but also contribute to global sustainability goals by promoting responsible chemical manufacturing practices.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. The development pipeline for novel therapeutics often requires interdisciplinary expertise spanning organic chemistry, pharmacology, and bioinformatics. By fostering these partnerships, researchers can leverage diverse resources and expertise to bring compounds like 2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol from benchside to bedside more efficiently.

In conclusion,2-(methylamino)-1-3-(methylsulfanyl)phenylethan-1-ol represents a fascinating compound with potential applications across multiple therapeutic areas. Its unique structural features, combined with recent advances in synthetic methodology and computational biology, position it as a valuable scaffold for future drug development. As scientists continue to explore its properties and derivatives, this molecule is likely to play an increasingly important role in addressing unmet medical needs through innovative chemical solutions.